Cas no 1361552-28-4 (3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361552-28-4
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4793679
• Update Time: 2025-10-28

3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C13H8Cl3NO2/c1-19-12-5-17-4-8(9(12)6-18)7-2-10(14)13(16)11(15)3-7/h2-6H,1H3
• InChI Key： IHCPUJSQSNALRP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC=C(C=1C=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 3.8
• Topological Polar Surface Area: 39.2

Additional information on 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde

Recent Advances in the Study of 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS: 1361552-28-4)

The compound 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS: 1361552-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde, which serves as a key intermediate in the preparation of various heterocyclic compounds. Its structural motif, featuring a methoxy group and a trichlorophenyl moiety, has been shown to enhance binding affinity to specific biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize this compound and its derivatives, ensuring high purity and reproducibility in experimental settings.

In terms of biological activity, preliminary investigations suggest that 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a selective inhibitor of cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. These findings open new avenues for the development of anti-inflammatory agents with improved selectivity and reduced side effects.

Furthermore, computational modeling studies have provided insights into the molecular interactions between 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde and its target proteins. Molecular docking simulations reveal that the trichlorophenyl group plays a critical role in stabilizing the ligand-protein complex through hydrophobic interactions, while the aldehyde moiety participates in hydrogen bonding with key amino acid residues. These structural insights are invaluable for the rational design of more potent and selective derivatives.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde. Recent pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid metabolism in vivo, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations.

In conclusion, 3-Methoxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS: 1361552-28-4) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological profile and exploring its potential in treating specific disease conditions, such as chronic inflammation and neurodegenerative disorders.